Cas no 1797142-65-4 (7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[3-(trifluoromethyl)phenyl]methanone)

• Product Name: 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[3-(trifluoromethyl)phenyl]methanone
• CAS No: 1797142-65-4
• MF: C₁₅H₁₂F₃N₃O
• MW: 307.270493507385
• CID: 5370233
• Update Time: 2025-05-22

7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[3-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[3-(trifluoromethyl)phenyl]methanone

• Inchi： 1S/C15H12F3N3O/c16-15(17,18)12-3-1-2-10(6-12)14(22)21-5-4-13-11(8-21)7-19-9-20-13/h1-3,6-7,9H,4-5,8H2
• InChI Key： KDNAKYXHECEERU-UHFFFAOYSA-N
• SMILES： C(N1CC2C=NC=NC=2CC1)(C1=CC=CC(C(F)(F)F)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[3-(trifluoromethyl)phenyl]methanone

7,8-Dihydro-5H-Pyrido[4,3-d]Pyrimidin-6-yl-[3-(Trifluoromethyl)Phenyl]Methanone: A Comprehensive Overview

The compound 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[3-(trifluoromethyl)phenyl]methanone, with CAS number 1797142-65-4, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in drug discovery and materials science.

The core structure of this compound consists of a pyrido[4,3-d]pyrimidine ring system, which is a fused bicyclic structure combining a pyridine and a pyrimidine moiety. The presence of the 7,8-dihydro group introduces a degree of saturation into the system, potentially influencing its electronic properties and reactivity. The substituent at the 6-position of the pyrido[4,3-d]pyrimidine ring is a ketone group attached to a phenyl ring that carries a trifluoromethyl group at the 3-position.

The trifluoromethyl group is a highly electron-withdrawing substituent, which can significantly impact the electronic characteristics of the aromatic ring and the overall molecule. This substituent is known to enhance stability and improve solubility in certain solvents, making it a valuable feature in drug design.

Recent studies have explored the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its molecular structure and confirmed its identity with high precision.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For instance, it has demonstrated moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anticancer drug development.

The synthesis of this compound involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring its suitability for further biological testing.

In addition to its pharmacological applications, this compound has also been studied for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided valuable insights into its electronic structure, conformational flexibility, and interactions with biological targets.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's properties and behavior under different conditions.

Furthermore, this compound has been subjected to thorough toxicological evaluations to assess its safety profile for potential therapeutic use. Initial results indicate that it exhibits low toxicity at therapeutic concentrations, which is encouraging for further development.

In conclusion, 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[3-(trifluoromethyl)phenyl]methanone represents a promising candidate for various applications across multiple disciplines due to its unique structure and versatile properties.